Cas no 11057-45-7 (Benzoperylene)

Benzoperylene structure
Benzoperylene structure
Product Name:Benzoperylene
CAS No:11057-45-7
MF:C24H14
MW:302.367966175079
CID:140890
PubChem ID:115240
Update Time:2025-04-19

Benzoperylene Chemical and Physical Properties

Names and Identifiers

    • Benzoperylene
    • hexacyclo[11.9.1.114,18.02,7.09,23.022,24]tetracosa-1(23),2,4,6,8,10,12,14,16,18(24),19,21-dodecaene
    • 11057-45-7
    • CCRIS 8718
    • 191-85-5
    • DTXSID70172622
    • Benzo[a]perylene
    • 1,2-Benzoperylene
    • benzo [a] perylene
    • Benzo(a)perylene
    • NS00122472
    • Inchi: 1S/C24H14/c1-2-10-18-16(6-1)14-17-9-5-12-20-19-11-3-7-15-8-4-13-21(22(15)19)24(18)23(17)20/h1-14H
    • InChI Key: JDPBLCQVGZLACA-UHFFFAOYSA-N
    • SMILES: C12C3C=CC=CC=3C=C3C=CC=C(C4=CC=CC5=CC=CC1=C45)C=23

Computed Properties

  • Exact Mass: 302.10962
  • Monoisotopic Mass: 302.11
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 0
  • Complexity: 480
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 1.313
  • Boiling Point: 552.3°Cat760mmHg
  • Flash Point: 282°C
  • Refractive Index: 1.912
  • PSA: 0

Benzoperylene Related Literature

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